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Compound of Interest

Compound Name: PSB-1115

Cat. No.: B1679811

A Comprehensive Resource for Researchers and
Drug Development Professionals

This technical guide provides a detailed overview of PSB-1115, a selective antagonist of the
human adenosine A2B receptor (A2BR). It is intended for researchers, scientists, and
professionals in the field of drug development who are interested in the commercial availability,
chemical properties, and experimental applications of this compound. This guide includes a
summary of commercial sources, key technical data, detailed experimental protocols, and
diagrams of the relevant signaling pathways and experimental workflows.

Commercial Availability and Chemical Properties

PSB-1115, with the chemical name 4-(2,3,6,7-Tetrahydro-2,6-dioxo-1-propyl-1H-purin-8-yl)-
benzenesulfonic acid, is available from a variety of commercial suppliers.[1] It is typically
supplied as a solid with a purity of 298% as determined by HPLC.[1] The compound is also
available as a potassium salt. Below is a summary of the key chemical and physical properties
of PSB-1115.
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Property Value Source
Molecular Formula C14H14N405S [2]
Molecular Weight 350.35 g/mol [2]
CAS Number 152529-79-8 [2]
Appearance Off-white to white solid [3]
Purity >98% (HPLC) [1][2]
Soluble in DMSO (up to 100
Solubility mM) and water (up to 20 mM [2]
with gentle warming)
Store at room temperature as
a solid. Stock solutions are
Storage [2][4]

typically stored at -20°C or
-80°C.

Table 1: Chemical and Physical Properties of PSB-1115

The following table summarizes the availability of PSB-1115 from various commercial

suppliers. Please note that catalog numbers, available quantities, and pricing are subject to

change and should be verified on the supplier's website.

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2756472/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2756472/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2756472/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2016.00037/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC12061833/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2756472/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2756472/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2756472/
https://karger.com/pha/article/86/3/129/271867/Effects-of-Adenosine-A2A-and-A2B-Receptor
https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

) Catalog Available ] .

Supplier . Purity Formulation
Number Quantities

Tocris Bioscience 2009 10 mg, 50 mg >98% (HPLC) Free Acid
R&D Systems 2009 10 mg, 50 mg >98% Free Acid
Cayman 5 mg, 10 mg, 25 ]

] 23929 >98% Potassium Salt
Chemical mg

5 mg, 10 mg, 25

MedchemExpres i
HY-103182 mg, 50 mg, 100 99.0% Free Acid
S
mg
5 mg, 10 mg, 25 ]
APEXBIO B6922 >98.00% Free Acid
mg
5mg, 10 mg, 25
AbMole J J .
o M4209 mg, 50 mg, 100 >99.0% Free Acid
BioScience
mg
BOC Sciences 152529-79-8 Grams-Kilos >95% Free Acid
5 mg, 10 mg, 25
Biosynth CGAb2979 mg, 50 mg, 100 Not specified Free Acid
mg
Santa Cruz Potassium Salt
) sc-203403 10 mg, 50 mg >98%
Biotechnology Hydrate

Table 2: Commercial Suppliers of PSB-1115

Biological Activity and Mechanism of Action

PSB-1115 is a potent and selective antagonist of the human adenosine A2B receptor. The A2B
receptor is one of four subtypes of adenosine receptors, which are G protein-coupled receptors
(GPCRs). The A2B receptor is characterized by its relatively low affinity for the endogenous
ligand adenosine. However, under conditions of cellular stress, such as hypoxia and
inflammation, extracellular adenosine levels can rise significantly, leading to the activation of
the A2B receptor.
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The A2B receptor is known to couple to several G protein subtypes, primarily Gs and Gq, and
in some cell types, Gi.[1][5] This promiscuous coupling allows the A2B receptor to modulate a
variety of downstream signaling pathways.

o Gs-Coupled Signaling: Activation of the Gs protein by the A2B receptor stimulates adenylyl
cyclase, leading to an increase in intracellular cyclic adenosine monophosphate (CAMP)
levels.[6][7][8] CAMP, in turn, activates protein kinase A (PKA) and the Exchange protein
directly activated by cAMP (Epac), which mediate a wide range of cellular responses.[9]

e GQg-Coupled Signaling: The coupling of the A2B receptor to Gq proteins activates
phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into
inositol trisphosphate (IP3) and diacylglycerol (DAG).[2] IP3 triggers the release of calcium
from intracellular stores, while DAG activates protein kinase C (PKC).[2]

o Other Signaling Pathways: The A2B receptor has also been shown to influence the mitogen-
activated protein kinase (MAPK)/extracellular signal-regulated kinase (ERK) pathway.[10]

By blocking the binding of adenosine to the A2B receptor, PSB-1115 inhibits these downstream
signaling events. This makes it a valuable tool for investigating the physiological and
pathophysiological roles of the A2B receptor in various contexts, including inflammation,
cancer, and cardiovascular disease.
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Figure 1. A2B Receptor Signaling Pathways.

Experimental Protocols

This section provides detailed methodologies for common in vitro and in vivo experiments using
PSB-1115. These protocols are based on published research and should be adapted as
necessary for specific experimental conditions.

In Vitro Cell-Based Assays

Objective: To assess the effect of PSB-1115 on A2B receptor-mediated signaling in cultured

cells.
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Materials:

PSB-1115

o Cell line expressing the A2B receptor (e.g., A549 human lung carcinoma cells)[10]
o Cell culture medium and supplements

o A2B receptor agonist (e.g., NECA or BAY 60-6583)

e DMSO (for stock solution)

o Phosphate-buffered saline (PBS)

» Assay kits for measuring downstream signaling molecules (e.g., CAMP ELISA kit)
Protocol:

o Cell Culture: Culture A549 cells in appropriate medium until they reach the desired
confluency.

o Preparation of Stock Solution: Prepare a 10 mM stock solution of PSB-1115 in DMSO. Store
at -20°C.

e Cell Treatment:

[¢]

Seed cells in a multi-well plate at a suitable density.

o The following day, replace the medium with serum-free medium and incubate for a period
of time (e.g., 2-4 hours) to reduce basal signaling.

o Pre-incubate the cells with various concentrations of PSB-1115 (e.g., 1 nM to 10 uM) or
vehicle (DMSO) for 30 minutes.

o Stimulate the cells with an A2B receptor agonist (e.g., 100 nM BAY 60-6583) for the
desired time (e.g., 15-30 minutes for CAMP measurement).[10]

o Measurement of Downstream Signaling:
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o For cAMP measurement, lyse the cells and perform a cAMP ELISA according to the
manufacturer's instructions.

o For other signaling pathways (e.g., ERK phosphorylation), lyse the cells and perform
Western blotting with appropriate antibodies.

o Data Analysis: Plot the concentration-response curves for PSB-1115 and calculate the IC50
value.

In Vivo Animal Studies

Objective: To evaluate the in vivo efficacy of PSB-1115 in a mouse model of melanoma.[11]
Materials:

PSB-1115

Phosphate-buffered saline (PBS)

C57BL/6 mice

B16-F10 melanoma cells

Syringes and needles for injection

Protocol:

e Animal Model:

o Inject B16-F10 melanoma cells subcutaneously into the flank of C57BL/6 mice.

o Allow tumors to grow to a palpable size (e.g., 50-100 mma3).

e Drug Preparation: Dissolve PSB-1115 in PBS to a final concentration for injection.

e Drug Administration:

o Administer PSB-1115 at a dose of 1 mg/kg via peritumoral injection for four consecutive
days.[11]
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o Administer PBS as a vehicle control to a separate group of mice.

e Tumor Growth Measurement: Measure tumor volume every 2-3 days using calipers.

» Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors for
further analysis (e.g., immunohistochemistry, flow cytometry).

Ethical Considerations: All animal experiments must be conducted in accordance with
institutional guidelines and with approval from the appropriate animal care and use committee.
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Figure 2. In Vitro Experimental Workflow.
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Conclusion

PSB-1115 is a valuable pharmacological tool for studying the roles of the adenosine A2B
receptor in health and disease. Its selectivity and commercial availability make it accessible to
a wide range of researchers. The information and protocols provided in this guide are intended
to facilitate the design and execution of experiments using PSB-1115, ultimately contributing to
a better understanding of A2B receptor biology and its potential as a therapeutic target.
Researchers should always refer to the supplier's technical data sheet for the most up-to-date
information on a specific batch of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Commercial Sources and In-depth Technical Guide for
PSB-1115]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679811#commercial-sources-and-availability-of-
psb-1115]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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